Cas no 2137713-47-2 (N-[(2-methylmorpholin-2-yl)methyl]acetamide)

• Product Name: N-[(2-methylmorpholin-2-yl)methyl]acetamide
• CAS No: 2137713-47-2
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 6555773
• PubChem ID: 165450292
• Update Time: 2025-07-23

N-[(2-methylmorpholin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-715480
• 2137713-47-2
• N-[(2-methylmorpholin-2-yl)methyl]acetamide

• Inchi： 1S/C8H16N2O2/c1-7(11)10-6-8(2)5-9-3-4-12-8/h9H,3-6H2,1-2H3,(H,10,11)
• InChI Key： XYKHQPNRWFBZSD-UHFFFAOYSA-N
• SMILES： O1CCNCC1(C)CNC(C)=O

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 50.4Ų

Additional information on N-[(2-methylmorpholin-2-yl)methyl]acetamide

Professional Introduction to N-[(2-methylmorpholin-2-yl)methyl]acetamide (CAS No. 2137713-47-2)

N-[(2-methylmorpholin-2-yl)methyl]acetamide, a compound with the chemical identifier CAS No. 2137713-47-2, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of the 2-methylmorpholine moiety in its molecular structure contributes to its distinctive chemical behavior, making it a subject of extensive study in synthetic organic chemistry and pharmacology.

The synthesis and characterization of N-[(2-methylmorpholin-2-yl)methyl]acetamide involve meticulous attention to detail, ensuring that the compound is produced with high purity and yield. The use of advanced synthetic methodologies allows for the precise construction of its molecular framework, which is crucial for its intended biological activity. Recent advancements in catalytic processes have further enhanced the efficiency of its production, making it more accessible for research and development purposes.

In the realm of medicinal chemistry, N-[(2-methylmorpholin-2-yl)methyl]acetamide has been explored for its potential role in modulating various biological pathways. The 2-methylmorpholine component is known for its ability to interact with biological targets, such as enzymes and receptors, thereby influencing cellular processes. This interaction is particularly relevant in the context of developing novel therapeutic agents that can address specific medical conditions more effectively.

One of the most promising applications of N-[(2-methylmorpholin-2-yl)methyl]acetamide is in the field of neuropharmacology. Research indicates that this compound may exhibit properties that are beneficial in the treatment of neurological disorders. The ability of the 2-methylmorpholine moiety to cross the blood-brain barrier has opened up new avenues for developing drugs that can target central nervous system disorders without significant side effects. Preliminary studies have shown encouraging results in animal models, suggesting that this compound could be a valuable addition to the arsenal of medications used to manage conditions such as epilepsy and Alzheimer's disease.

The pharmacokinetic profile of N-[(2-methylmorpholin-2-yl)methyl]acetamide is another critical aspect that has been thoroughly investigated. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential adverse effects. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to study these parameters in detail. These studies have provided valuable insights into the compound's behavior within biological systems, guiding further modifications and improvements.

In addition to its neuropharmacological applications, N-[(2-methylmorpholin-2-yl)methyl]acetamide has also been explored for its potential role in anti-inflammatory therapies. The molecular structure of this compound allows it to interact with inflammatory pathways, potentially reducing inflammation and associated symptoms. This has sparked interest in using it as a lead compound for developing new anti-inflammatory drugs. Early-stage clinical trials are underway to evaluate its safety and efficacy in human subjects, with preliminary results being highly promising.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and medicine. N-[(2-methylmorpholin-2-yl)methyl]acetamide exemplifies this collaborative effort, as it represents a convergence of synthetic chemistry expertise with pharmacological research. The ongoing studies on this compound highlight the importance of interdisciplinary collaboration in advancing pharmaceutical science.

The future prospects for N-[(2-methylmorpholin-2-yl)methyl]acetamide are bright, with several avenues for further exploration remaining open. Continued research into its mechanism of action, optimization of synthetic routes, and expansion into new therapeutic areas will be key focus points for scientists working on this compound. As our understanding of biological systems grows more sophisticated, compounds like N-[(2-methylmorpholin-2-yl)methyl]acetamide are poised to play a crucial role in addressing some of the most challenging medical conditions faced today.

In conclusion, N-[(2-methylmorpholin-2-yl)methyl]acetamide (CAS No. 2137713-47-2) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The presence of the 2-methylmorpholine moiety enhances its interaction with biological targets, making it a valuable tool for developing new therapeutic agents. With ongoing studies exploring its applications in neuropharmacology and anti-inflammatory therapies, this compound holds significant promise for improving human health and well-being.